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Compound of Interest

Compound Name: AVE-0118

Cat. No.: B1666140

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of AVE-
0118, a potassium channel blocker intended for research purposes. In the absence of a
specific Safety Data Sheet (SDS), a conservative approach treating the compound as
potentially hazardous is mandatory to ensure personnel safety and regulatory compliance.

Disclaimer: The following procedures are based on general laboratory safety protocols and
information available for similar chemical compounds. Always consult with your institution's
Environmental Health and Safety (EHS) department to ensure compliance with local, state, and
federal regulations. This guidance supplements, but does not replace, institution-specific
protocols.

I. Immediate Safety Precautions

Before handling AVE-0118 for disposal, ensure all personnel are equipped with the appropriate
Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: A laboratory coat.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1666140?utm_src=pdf-interest
https://www.benchchem.com/product/b1666140?utm_src=pdf-body
https://www.benchchem.com/product/b1666140?utm_src=pdf-body
https://www.benchchem.com/product/b1666140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

All handling and preparation for disposal should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood, to minimize inhalation exposure.

Il. Waste Characterization and Segregation

Due to the lack of specific hazard data, all waste materials contaminated with AVE-0118 must
be handled as hazardous waste. Proper segregation is critical for safe and compliant disposal.

Table 1. AVE-0118 Waste Segregation
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Waste Type

Description

Recommended
Container

Disposal Method

Unused/Expired Solid
AVE-0118

Pure, unadulterated
AVE-0118 powder.

Labeled, sealed, and
chemically compatible
hazardous waste
container for solid

chemical waste.

Collection by a
licensed hazardous
waste disposal
company for

incineration.

Contaminated Solid
Waste

Disposable items in
direct contact with
AVE-0118 (e.g., weigh
boats, spatulas,
pipette tips,
contaminated wipes).

Labeled hazardous
waste bag or
container for solid

chemical waste.

Collection by a
licensed hazardous
waste disposal
company for

incineration.

Contaminated Liquid
Waste

Solvents used to
dissolve AVE-0118;
rinsate from cleaning

contaminated

Labeled, sealed, and
chemically compatible
hazardous waste
container for liquid
chemical waste

(segregate

Collection by a
licensed hazardous
waste disposal
company for

incineration or

Contaminated PPE

glassware. halogenated and non- )
chemical treatment.
halogenated
solvents).
Used gloves, Collection by a

disposable lab coats,
and other PPE
contaminated with
AVE-0118.

Labeled hazardous
waste bag for solid

waste.

licensed hazardous
waste disposal
company for

incineration.

Empty Containers

Original containers of
AVE-0118.

Triple-rinse with a
suitable solvent;
collect the rinsate as
contaminated liquid
waste. Deface the
label and dispose of
the container

according to

Rinsate: Hazardous
waste collection.
Container: Follow

institutional policy.
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institutional guidelines
for empty chemical

containers.

lll. Step-by-Step Disposal Protocol

Preparation:

o Designate a specific satellite accumulation area (SAA) for AVE-0118 waste.

o Ensure all necessary waste containers are available and properly labeled before starting
any procedure that will generate waste.

Labeling:

o All hazardous waste containers must be clearly labeled with the words "Hazardous
Waste," the full chemical name ("AVE-0118"), and the approximate concentration and
quantity.

o Indicate the primary hazard(s) based on available information and conservative
assessment (e.g., "Potentially Toxic," "Handle with Caution™).

Collection and Storage:

o

Solid Waste: Carefully place all unused AVE-0118 and contaminated solid materials into
the designated solid waste container.

o

Liquid Waste: Pour all contaminated solvents and rinsates into the appropriate liquid
hazardous waste container. Do not mix incompatible waste streams.

o

PPE: Place all contaminated PPE into a designated hazardous waste bag.

[¢]

Seal all waste containers tightly when not in use.

Storage in Satellite Accumulation Area:

o Store sealed hazardous waste containers in the designated SAA.
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o Ensure the SAA s in a well-ventilated, secure location, away from general laboratory traffic
and incompatible materials.

e Scheduling Waste Pickup:
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
o Provide them with a complete inventory of the waste being collected.

o Do not attempt to dispose of AVE-0118 down the drain or in the regular trash.

IV. Experimental Protocols Cited

While no specific experimental protocols for the disposal of AVE-0118 are available, general
guidelines for handling and disposal of laboratory chemicals are referenced from standard
safety manuals and regulatory bodies. The procedures outlined above are derived from these

general principles.

V. Logical Workflow for AVE-0118 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of AVE-0118.
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Caption: Workflow for the safe segregation and disposal of AVE-0118 waste.

 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of AVE-0118].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666140#ave-0118-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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